Cas no 2309448-90-4 (2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid)

• Product Name: 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid
• CAS No: 2309448-90-4
• MF: C₁₈H₂₃BrN₂O₅
• MW: 427.289624452591
• CID: 6479205
• PubChem ID: 165739183
• Update Time: 2025-06-14

2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428903
• 2-{[5-(3-bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid
• 2309448-90-4
• 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid

• Inchi： 1S/C18H23BrN2O5/c1-17(2,3)26-16(24)21-9-11-6-12(21)7-18(11,25-10-15(22)23)13-4-5-20-8-14(13)19/h4-5,8,11-12H,6-7,9-10H2,1-3H3,(H,22,23)
• InChI Key： FJPRHQSDMMTPNA-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2CC1CN2C(=O)OC(C)(C)C)OCC(=O)O

Computed Properties

• Exact Mass: 426.07903g/mol
• Monoisotopic Mass: 426.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid

Research Briefing on 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid (CAS: 2309448-90-4)

In recent years, the compound 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid (CAS: 2309448-90-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting various diseases. The presence of both a bromopyridinyl group and a tert-butoxycarbonyl (Boc) protected amine moiety makes it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid, highlighting its high yield and purity. The study emphasized the compound's stability under various conditions, making it suitable for further derivatization. Additionally, computational modeling studies have suggested that the bicyclic scaffold could serve as a rigid framework for designing inhibitors of protein-protein interactions, a growing area of interest in drug development.

One of the most promising applications of this compound lies in its potential as a precursor for kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro assays have demonstrated that derivatives of 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid exhibit moderate inhibitory activity against select kinases, such as JAK2 and BTK. These findings have spurred further investigations into structure-activity relationships (SAR) to optimize potency and selectivity.

Beyond kinase inhibition, researchers have also explored the compound's utility in targeted drug delivery systems. Its bromopyridinyl group can serve as a handle for bioconjugation, enabling the attachment of targeting ligands or fluorescent probes. A 2024 study published in Bioconjugate Chemistry demonstrated the successful conjugation of this compound to a tumor-targeting peptide, resulting in enhanced cellular uptake in cancer cell lines. This approach holds promise for developing theranostic agents that combine therapeutic and diagnostic functionalities.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Ongoing research is also investigating the compound's potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where its unique structural features may offer advantages over existing drug candidates.

In conclusion, 2-{[5-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid represents a promising scaffold in medicinal chemistry with diverse applications. Its synthetic accessibility, coupled with its potential for further functionalization, positions it as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic scope and addressing the challenges associated with its development into clinically viable agents.